Cas no 55476-74-9 ((R)-1-[(2S)-1,2,3,4,4a,4bα,5,6,7,8,10,10aα-Dodecahydro-2,4aβ,8,8-tetramethylphenanthren-2-yl]-1,2-ethanediol)

• Product Name: (R)-1-[(2S)-1,2,3,4,4a,4bα,5,6,7,8,10,10aα-Dodecahydro-2,4aβ,8,8-tetramethylphenanthren-2-yl]-1,2-ethanediol
• CAS No: 55476-74-9
• MF: C₂₀H₃₄O₂
• MW: 306.482766628265
• CID: 379818
• Update Time: 2024-02-29

(R)-1-[(2S)-1,2,3,4,4a,4bα,5,6,7,8,10,10aα-Dodecahydro-2,4aβ,8,8-tetramethylphenanthren-2-yl]-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-[(2S,4aS,4bR,10aS)-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8-tetramethyl-2-phenanthrenyl]-,(1R)-
• (R)-1-[(2S)-1,2,3,4,4a,4bα,5,6,7,8,10,10aα-Dodecahydro-2,4aβ,8,8-tetramethylphenanthren-2-yl]-1,2-ethanediol
• 1,2-Ethanediol,1-(1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8-tetramethyl-2-phenanthrenyl)-,[2S-[2a(S*),4aa,4bb,10ab]]-
• Lagascol
• CID 101277418
• 1,2-Ethanediol, 1-[(2S,4aS,4bR,10aS)-1,2,3,4,4a,4b,5,6,7,8,10,10a-dodecahydro-2,4a,8,8-tetramethyl-2-phenanthrenyl]-, (1R)-

• Inchi： 1S/C20H34O2/c1-18(2)9-5-6-16-15(18)8-7-14-12-19(3,17(22)13-21)10-11-20(14,16)4/h8,14,16-17,21-22H,5-7,9-13H2,1-4H3/t14-,16-,17-,19-,20-/m0/s1
• InChI Key： ARJNDXYRYWFNEC-CBOSDZJASA-N
• SMILES： O[C@@H](CO)[C@@]1(C)CC[C@]2(C)[C@H]3CCCC(C)(C)C3=CC[C@H]2C1

Computed Properties

• Exact Mass: 306.256
• Monoisotopic Mass: 306.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids